Cas no 479664-83-0 (disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate)
479664-83-0 structure
Product Name:disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate
CAS No:479664-83-0
MF:C12H6N2Na2O8S
MW:384.229183673859
CID:6563472
PubChem ID:24941674
Update Time:2024-01-06
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate Chemical and Physical Properties
Names and Identifiers
-
- disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate
- disodium;2-nitro-4-(3-nitro-4-oxidophenyl)sulfonylphenolate
- F0701-0112
- sodium 4,4'-sulfonylbis(2-nitrophenolate)
- CHEMBL2028179
- 479664-83-0
- AKOS003632674
-
- Inchi: 1S/C12H8N2O8S.2Na/c15-11-3-1-7(5-9(11)13(17)18)23(21,22)8-2-4-12(16)10(6-8)14(19)20;;/h1-6,15-16H;;/q;2*+1/p-2
- InChI Key: DIKPXHUJZBKYHQ-UHFFFAOYSA-L
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])[O-])(C1C=CC(=C(C=1)[N+](=O)[O-])[O-])(=O)=O.[Na+].[Na+]
Computed Properties
- Exact Mass: 383.96402489g/mol
- Monoisotopic Mass: 383.96402489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 519
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 180Ų
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0701-0112-2μmol |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0701-0112-5μmol |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0701-0112-10μmol |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0701-0112-20μmol |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0701-0112-1mg |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0701-0112-2mg |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0701-0112-3mg |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0701-0112-4mg |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0701-0112-5mg |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0701-0112-10mg |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate |
479664-83-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
disodium 2-nitro-4-(3-nitro-4-oxidobenzenesulfonyl)benzen-1-olate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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